Cas no 1363153-60-9 (rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol)
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol Chemical and Physical Properties
Names and Identifiers
-
- rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol
- rac 1-Palmitoyl-2-ol
- CID 131667959
- (9Z)-9-Octadecenoic Acid 1-(ChloroMethyl)-2-[(1-oxohexadecyl)oxy]ethyl Ester
- JAFPMKBIHWSDIR-ZCXUNETKSA-N
- 9-Octadecenoic acid (9Z)-, 1-(chloromethyl)-2-[(1-oxohexadecyl)oxy]ethyl ester
-
- Inchi: 1S/C37H69ClO4/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,35H,3-16,19-34H2,1-2H3/b18-17-
- InChI Key: JAFPMKBIHWSDIR-ZCXUNETKSA-N
- SMILES: ClCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 35
- Complexity: 607
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 0.941±0.06 g/cm3(Predicted)
- Boiling Point: 647.3±45.0 °C(Predicted)
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P160500-10mg |
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol |
1363153-60-9 | 10mg |
$ 190.00 | 2023-09-06 | ||
| TRC | P160500-100mg |
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol |
1363153-60-9 | 100mg |
$ 1500.00 | 2023-09-06 | ||
| Larodan | 41-5619-7-25mg |
1-Palmitoyl-2-oleoyl-3-chloropropanediol |
1363153-60-9 | >98% | 25mg |
€230.00 | 2025-03-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-213399-10 mg |
1-Palmitoyl-2-oleoyl-3-chloropropanediol, |
1363153-60-9 | 10mg |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-213399-10mg |
1-Palmitoyl-2-oleoyl-3-chloropropanediol, |
1363153-60-9 | 10mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AE38597-25mg |
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol |
1363153-60-9 | >98% | 25mg |
$467.00 | 2024-04-20 |
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol
Research Brief on rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol (CAS: 1363153-60-9) and Its Applications in Chemical Biology and Medicine
rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol (CAS: 1363153-60-9) is a synthetic chlorinated lipid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structure combining palmitoyl, oleoyl, and chloropropanediol moieties, serves as a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have explored its role in modulating lipid metabolism, membrane dynamics, and as a precursor for prodrug development.
A 2023 study published in the Journal of Medicinal Chemistry investigated the enzymatic stability and cellular uptake mechanisms of rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol. The researchers employed mass spectrometry and fluorescence labeling techniques to demonstrate that this compound exhibits improved metabolic stability compared to non-chlorinated analogs, while maintaining efficient cellular permeability. These properties make it particularly valuable for drug delivery applications where controlled release and targeted action are desired.
In the field of cancer research, a team from MIT recently reported (Nature Chemical Biology, 2024) on the use of 1363153-60-9 as a scaffold for developing novel kinase inhibitors. By strategically modifying the chloropropanediol moiety, they created a series of compounds showing selective inhibition of cancer-associated kinases with IC50 values in the low micromolar range. This work highlights the compound's potential as a starting point for structure-activity relationship studies in oncology drug discovery.
From a synthetic chemistry perspective, advances in the preparation of rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol have been achieved through improved catalytic methods. A 2024 publication in Organic Letters describes an efficient enzymatic route for its asymmetric synthesis, achieving >90% enantiomeric excess using engineered lipases. This development addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for biological studies where stereochemistry significantly impacts activity.
The safety profile and toxicological aspects of 1363153-60-9 have also been recently evaluated. A comprehensive assessment published in Chemical Research in Toxicology (2023) examined its metabolic fate and potential genotoxicity. While the compound showed good stability under physiological conditions, researchers noted the importance of careful structural modification to minimize any potential off-target effects, particularly when considering long-term therapeutic applications.
Looking forward, rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol presents exciting opportunities for interdisciplinary research. Its unique chemical properties position it as a valuable tool for studying lipid-protein interactions, developing novel drug delivery systems, and creating new classes of bioactive compounds. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in medicinal chemistry and chemical biology.
1363153-60-9 (rac 1-Palmitoyl-2-oleoyl-3-chloropropanediol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)